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4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin
Brand Name: Vulcanchem
CAS No.: 16784-03-5
VCID: VC0231824
InChI: InChI=1S/C45H62N2O13/c1-21(2)47(22(3)4)33(49)20-57-32-19-30-40(53)35-34(32)36-42(28(10)39(35)52)60-45(12,43(36)54)58-18-17-31(56-13)25(7)41(59-29(11)48)27(9)38(51)26(8)37(50)23(5)15-14-16-24(6)44(55)46-30/h14-19,21-23,25-27,31,37-38,41,50-53H,20H2,1-13H3,(H,46,55)/b15-14+,18-17+,24-16+
SMILES: CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)C
Molecular Formula: C45H62N2O13
Molecular Weight: 839 g/mol

4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin

CAS No.: 16784-03-5

Main Products

VCID: VC0231824

Molecular Formula: C45H62N2O13

Molecular Weight: 839 g/mol

4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin - 16784-03-5

CAS No. 16784-03-5
Product Name 4-O-[2-(Dipropylamino)-2-oxoethyl]rifamycin
Molecular Formula C45H62N2O13
Molecular Weight 839 g/mol
IUPAC Name [(9E,19E,21E)-27-[2-[di(propan-2-yl)amino]-2-oxoethoxy]-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
Standard InChI InChI=1S/C45H62N2O13/c1-21(2)47(22(3)4)33(49)20-57-32-19-30-40(53)35-34(32)36-42(28(10)39(35)52)60-45(12,43(36)54)58-18-17-31(56-13)25(7)41(59-29(11)48)27(9)38(51)26(8)37(50)23(5)15-14-16-24(6)44(55)46-30/h14-19,21-23,25-27,31,37-38,41,50-53H,20H2,1-13H3,(H,46,55)/b15-14+,18-17+,24-16+
Standard InChIKey QHVUVGMQPCPTDZ-QMTLBGNESA-N
Isomeric SMILES CC1/C=C/C=C(/C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(O/C=C/C(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)\C
SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)C
Canonical SMILES CC1C=CC=C(C(=O)NC2=CC(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)OCC(=O)N(C(C)C)C(C)C)C
PubChem Compound 6444748
Last Modified Nov 11 2021
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